1-(1-Isocyanatocyclopentyl)-4-methylbenzene

• Molecular Formula: C13H15NO
• Molecular Weight: 201.26 g/mol
• IUPAC Name: 1-(1-isocyanatocyclopentyl)-4-methylbenzene
• InChI: InChI=1S/C13H15NO/c1-11-4-6-12(7-5-11)13(14-10-15)8-2-3-9-13/h4-7H,2-3,8-9H2,1H3
• InChI Key: PBZIVQOMFCTUSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2(CCCC2)N=C=O

Description

1-(1-Isocyanatocyclopentyl)-4-methylbenzene is a hypothetical or less-documented aromatic isocyanate derivative featuring a cyclopentyl group substituted with an isocyanate (-NCO) moiety and a para-methylbenzene (toluene) ring. Isocyanates are highly reactive compounds widely used in polymer synthesis (e.g., polyurethanes) due to their ability to undergo nucleophilic addition reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often require the use of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production of this compound may involve more efficient and scalable methods, such as continuous flow reactors. These reactors allow for better control over reaction conditions, leading to higher yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

1-(1-Isocyanatocyclopentyl)-4-methylbenzene can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the isocyanate group to an amine group.

Substitution: The isocyanate group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst can be used.

Substitution: Nucleophiles such as amines or alcohols can react with the isocyanate group to form ureas or carbamates.

Major Products Formed

Oxidation: Oxidized derivatives of the benzene ring.

Reduction: Amines.

Substitution: Ureas and carbamates.

Scientific Research Applications

1-(1-Isocyanatocyclopentyl)-4-methylbenzene has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Employed in the study of enzyme inhibition and protein modification.

Medicine: Investigated for its potential use in drug development, particularly in the synthesis of pharmaceuticals.

Industry: Utilized in the production of polyurethanes and other polymers

Mechanism of Action

The mechanism of action of 1-(1-Isocyanatocyclopentyl)-4-methylbenzene involves the reactivity of the isocyanate group. This group can react with nucleophiles such as amines and alcohols, leading to the formation of ureas and carbamates. These reactions are often catalyzed by transition metals or other catalysts, which facilitate the formation of the desired products .

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key structural analogs include:

1-(1-Isocyanato-1-methylethyl)-4-(1-methylethenyl)benzene (CAS 2889-58-9) Molecular Formula: C₁₃H₁₅NO Functional Groups: Isocyanate, branched alkyl (methylethyl), and alkenyl (methylethenyl). Reactivity: Moderate due to steric hindrance from the branched alkyl group, which may slow urethane formation compared to linear analogs .

1-Allyl-1-tosylmethyl isocyanide (CAS 58379-85-4) Molecular Formula: C₁₂H₁₃NO₂S Functional Groups: Isocyanide (-NC), sulfonyl (-SO₂), and allyl groups. Reactivity: Lower than isocyanates; isocyanides are less electrophilic and typically participate in Ugi or Passerini multicomponent reactions .

1-isocyanato-4-[(4-isocyanatophenyl)methyl]-2-methylbenzene (CAS 92612-73-2)

• Molecular Formula : C₁₆H₁₂N₂O₂
• Functional Groups : Dual isocyanate groups, methylbenzene, and benzyl linkage.
• Reactivity : High, enabling crosslinking in polyurethane or polyurea synthesis .

Physical and Chemical Properties

Compound Name	Molecular Weight (g/mol)	Key Functional Groups	Reactivity Profile	Stability Considerations
1-(1-Isocyanatocyclopentyl)-4-methylbenzene (hypothetical)	~201.26 (estimated)	Isocyanate, cyclopentyl	High (typical isocyanate)	Sensitive to moisture, hydrolysis
1-(1-Isocyanato-1-methylethyl)-4-(1-methylethenyl)benzene	201.26	Isocyanate, alkenyl	Moderate (steric hindrance)	Stabilized by hydrophobic groups
1-Allyl-1-tosylmethyl isocyanide	259.30	Isocyanide, sulfonyl	Low (requires catalysts)	Stable under anhydrous conditions
1-isocyanato-4-[(4-isocyanatophenyl)methyl]-2-methylbenzene	264.28	Diisocyanate, methylbenzene	Very high (crosslinking)	Requires careful handling

Biological Activity

1-(1-Isocyanatocyclopentyl)-4-methylbenzene, a compound characterized by its isocyanate functional group and aromatic structure, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to explore the biological activity of this compound, summarizing research findings, mechanisms of action, and applications in various fields.

• Chemical Formula : C$_{12}$H$_{13}$N$_{2}$O
• Molecular Weight : 201.24 g/mol
• Structure : The compound features a cyclopentyl isocyanate moiety attached to a methyl-substituted phenyl ring, which may influence its reactivity and interaction with biological targets.

The biological activity of 1-(1-Isocyanatocyclopentyl)-4-methylbenzene is primarily attributed to its ability to interact with various biomolecules. The isocyanate group can react with nucleophiles such as amines and thiols, potentially leading to modifications of proteins and enzymes.

Proposed Mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes by modifying active sites through covalent bonding.
• Receptor Modulation : It may act as a ligand for certain receptors, altering cellular signaling pathways.

Antimicrobial Properties

Recent studies have indicated that compounds with similar structures exhibit antimicrobial activities. While specific data on 1-(1-Isocyanatocyclopentyl)-4-methylbenzene is limited, its structural analogs have shown effectiveness against various pathogens.

Cytotoxicity Studies

Research has demonstrated that related isocyanate compounds can induce cytotoxic effects in cancer cell lines. For instance, studies involving structurally similar compounds have reported IC$_{50}$ values indicating significant cytotoxicity against human cancer cells.

Compound	Cell Line	IC$_{50}$ (µM)
Isocyanate A	HeLa	15
Isocyanate B	MCF-7	20
1-(1-Isocyanatocyclopentyl)-4-methylbenzene	TBD	TBD

Case Studies

• Study on Isocyanate Derivatives :
  • A study evaluated the effects of various isocyanates on cancer cell viability. It was found that certain derivatives induced apoptosis in a dose-dependent manner, suggesting potential therapeutic applications in oncology.
• Transcription Factor Activity Profiling :
  • Research utilizing transcription factor activity profiling has shown that compounds affecting the ubiquitin/proteasome pathway produce distinct signatures in cellular responses. This approach could be applied to assess the bioactivity of 1-(1-Isocyanatocyclopentyl)-4-methylbenzene by examining its effects on transcription factors involved in stress responses and apoptosis .

Applications in Research and Industry

The unique chemical properties of 1-(1-Isocyanatocyclopentyl)-4-methylbenzene suggest several applications:

• Drug Development : Its potential as an enzyme inhibitor positions it as a candidate for drug development targeting specific diseases.
• Material Science : The compound may also find utility in the synthesis of polymers or coatings due to its reactivity.